Cas no 9005-65-6 (Tween 80)

• Product Name: Tween 80
• CAS No: 9005-65-6
• MF: C₃₂H₆₀O₁₀
• MW: 604.8128
• MDL: MFCD00082107
• CID: 48199
• PubChem ID: 87560419
• Update Time: 2025-07-18

Tween 80 Chemical and Physical Properties

Names and Identifiers

• Tween(R) 80
• Polyoxyethylenesorbitan monooleate
• Sorbitan monooleate ethoxylate
• Tween-80
• Emulsifier T-80
• Tween-81
• Emulsifier T-81
• Tween 80
• POE(20)sorbitanmonooleate
• POE(5)sorbitanmonooleate
• 'POLYSORBATE 60
• polysorbate 80 (High Purity)
• polysorbate 80 (Hyper Refined)
• Tween? 80
• Polyethylene oxide sorb
• Polyoxyethylene (20) sorbitan Monoleate
• Polysorbate 80
• Sorbitan Monooleatepolyoxyethylene
• Sorethytan (20) Monooleate
• TWEEN® 80
• Polyethylene glycol sorbitan monooleate
• Tween® 80KR
• Polyoxyethylene Sorbitan Monooleate
• Sorbitan monooleate
• Polysorbate 80 (glycol)
• Polyoxyethylene 20 sorbitan monooleate
• Inhibited ethylene glycol, antifreeze
• 2-hydroxyethyl 2-deoxy-3,5-bis-O-(2-hydroxyethyl)-6-O-{2-[(9E)-octadec-9-enoyloxy]ethyl}hexofuranoside
• PEG-3 Sorbitan oleate
• sorbate80
• Tween™ 80
• EG Coolant 3
• EG Coolant 2
• EG Coolant 1
• Polyoxyethylene (20)
• Inhibited ethylene glycol
• Polysorbate 80 B.P.C
• polysorb ate 80 b.p.c
• DSSTox_CID_1175
• TWEEN ® 80
• Tween 80 (Polysorbate)
• Sorbitol solution
• 2-{2-[3,4-Bis(2-hydroxyethoxy)tetrahydro-2-furanyl]-2-(2-hydroxyethoxy)ethoxy}ethyl 9-octadecenoate
• MFCD00082107
• DA-68422
• 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl octadec-9-enoate
• HDTIFOGXOGLRCB-UHFFFAOYSA-N
• 9005-65-6
• DTXSID10864155

• MDL： MFCD00082107
• Inchi： 1S/C32H60O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-30(36)40-25-24-37-27-29(39-22-19-34)32-28(38-21-18-33)26-31(42-32)41-23-20-35/h9-10,28-29,31-35H,2-8,11-27H2,1H3/b10-9+
• InChI Key： RGPBUVUVZKQNHD-MDZDMXLPSA-N
• SMILES： O1C([H])(C([H])([H])C([H])(C1([H])C([H])(C([H])([H])OC([H])([H])C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 604.418648
• Monoisotopic Mass: 604.418648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 53
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Yellowish to amber oily viscous liquid
• Density: 1.06 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: >100°C
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.472(lit.)
• PH: 5-7 (50g/l, H2O, 20℃)
• Water Partition Coefficient: 5-10 g/100 mL at 23 ºC
• PSA: 133.14000
• LogP: 4.46260
• Sensitiveness: Sensitive to light
• Merck: 7582
• Vapor Pressure: <1 mmHg ( 20 °C)
• FEMA: 2917
• Color/Form: 10%
• Solubility: Insoluble in mineral oil, soluble in corn oil, dioxane, fibrinolysin, methanol, ethanol, ethyl acetate, aniline and toluene, petroleum ether, cottonseed oil, acetone, carbon tetrachloride. It is also soluble in 5% sulfuric acid, sodium hydroxide, sodium sulfate and aluminum chloride, and is dispersed in water, diethyl ether and ethylene glycol.

Tween 80 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R22: harmful if swallowed. R41: risk of serious eye damage. R36/37/38: irritating to eyes, respiratory tract and skin. R37/38: irritating to respiratory tract and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：WG2932500
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in mice, rats (ml/kg): 7.5, 6.3 i.p. (Varma)
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Other Chemical additives Functional Additives

Additional information on Tween 80

Professional Introduction to Tween 80 (CAS No. 9005-65-6)

Tween 80, chemically known as polysorbate 80, is a nonionic surfactant with the CAS number 9005-65-6. It is widely utilized in pharmaceuticals, cosmetics, and industrial applications due to its excellent emulsifying, wetting, and dispersing properties. This compound belongs to the polysorbate family, which is synthesized through the ethoxylation of sorbitan with ethylene oxide. The molecular structure of Tween 80 consists of a hydrophilic head and multiple hydrophobic tails, making it highly effective in stabilizing oil-in-water emulsions.

The versatility of Tween 80 in biomedical applications has been extensively studied in recent years. One of the most significant advancements involves its use as a penetration enhancer in drug delivery systems. Research has demonstrated that Tween 80 can significantly improve the transdermal absorption of various therapeutic agents by disrupting the stratum corneum barrier. This property has been particularly valuable in developing topical formulations for anti-inflammatory and anti-fungal medications. Additionally, studies have shown that Tween 80 enhances the bioavailability of poorly water-soluble drugs when used in oral formulations, making it a crucial component in pharmaceutical development.

In the field of biotechnology, Tween 80 has been employed as a crucial component in cell culture media. Its ability to stabilize emulsions ensures optimal nutrient delivery to cells, thereby improving cell viability and growth rates. Recent research has highlighted its role in enhancing the efficacy of mRNA vaccines, where Tween 80 acts as an adjuvant to improve vaccine stability and immune response. The compound's compatibility with various biological systems makes it an indispensable tool in modern biopharmaceutical research.

The environmental impact of Tween 80 has also been a subject of extensive investigation. Studies have assessed its biodegradability and ecotoxicity, revealing that while it is relatively safe for aquatic environments at low concentrations, excessive use can lead to ecological imbalances. Efforts are ongoing to develop greener alternatives or modify Tween 80 formulations to minimize environmental footprint without compromising its functional efficacy. These studies underscore the importance of sustainable practices in chemical manufacturing and application.

Another emerging application of Tween 80 is in nanotechnology, particularly in the synthesis and stabilization of nanoparticles for drug delivery. Its ability to form stable colloidal solutions ensures that nanoparticles remain suspended without aggregating, thereby improving their delivery efficiency. Research has shown promising results in using Tween 80-stabilized nanoparticles for targeted drug delivery systems, which could revolutionize treatments for chronic diseases such as cancer and diabetes. The compound's role in enhancing nanoparticle functionality highlights its significance in advanced biomedical technologies.

The chemical stability of Tween 80 under various conditions has been thoroughly examined to ensure its reliability in diverse applications. Studies have demonstrated that it remains stable at a wide range of pH levels and temperatures, making it suitable for use in both aqueous and non-aqueous systems. Furthermore, its compatibility with other excipients and active pharmaceutical ingredients (APIs) makes it a preferred choice for formulating complex drug products. These attributes underscore the compound's robustness and versatility in pharmaceutical manufacturing.

The regulatory landscape surrounding Tween 80 is well-established, with numerous approvals from global health authorities such as the FDA and EMA. Its safety profile has been extensively documented through rigorous toxicological studies, confirming its low toxicity when used within recommended concentrations. However, ongoing research continues to monitor potential long-term effects and interactions with other substances to ensure continued safety and efficacy. These regulatory efforts ensure that Tween 80 remains a trusted component in pharmaceutical and cosmetic formulations worldwide.

In conclusion, Tween 80 (CAS No. 9005-65-6) stands as a cornerstone compound in modern chemistry and biotechnology due to its multifaceted applications and proven efficacy. From enhancing drug delivery systems to stabilizing nanoparticles, its contributions are far-reaching and continue to inspire innovative research across multiple disciplines. As scientific understanding evolves, Tween 80 will undoubtedly remain at the forefront of biomedical advancements.